Cas no 2549000-33-9 (2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine)

• Product Name: 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine
• CAS No: 2549000-33-9
• MF: C₁₈H₂₁N₅OS
• MW: 355.457241773605
• CID: 5313121
• PubChem ID: 154582798
• Update Time: 2025-06-25

2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine
• F6738-6080
• AKOS040722417
• 2549000-33-9
• 6-Ethyl-4-[4-[(2-pyrazinyloxy)methyl]-1-piperidinyl]thieno[2,3-d]pyrimidine

• Inchi： 1S/C18H21N5OS/c1-2-14-9-15-17(21-12-22-18(15)25-14)23-7-3-13(4-8-23)11-24-16-10-19-5-6-20-16/h5-6,9-10,12-13H,2-4,7-8,11H2,1H3
• InChI Key： VYNOOKFJZHGPES-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(COC3=NC=CN=C3)CC2)=C2C=C(CC)SC2=N1

Computed Properties

• Exact Mass: 355.14668148g/mol
• Monoisotopic Mass: 355.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.3±45.0 °C(Predicted)
• pka: 5.34±0.40(Predicted)

Additional information on 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine

Recent Advances in the Study of 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine (CAS: 2549000-33-9)

In recent years, the compound 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine (CAS: 2549000-33-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thieno[2,3-d]pyrimidine core and piperidine-pyrazine linkage, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further research. The structural complexity of this molecule, particularly its thienopyrimidine scaffold, has been identified as a critical factor in its biological activity, enabling selective interactions with target proteins.

Mechanistic studies have revealed that 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine acts as a potent inhibitor of specific kinase pathways, including those involved in cell proliferation and immune response modulation. In vitro assays have demonstrated its ability to suppress the activity of key kinases such as PI3K and mTOR, which are often dysregulated in cancer. These findings suggest that the compound could serve as a valuable candidate for targeted therapy in malignancies with hyperactive PI3K/mTOR signaling.

Preclinical evaluations of 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine have shown encouraging results in animal models of cancer and autoimmune disorders. For instance, in a recent study published in the Journal of Medicinal Chemistry, the compound exhibited significant tumor growth inhibition in xenograft models of breast cancer, with minimal off-target effects. Additionally, its anti-inflammatory properties were highlighted in models of rheumatoid arthritis, where it reduced cytokine production and joint inflammation. These outcomes underscore its dual therapeutic potential.

Despite these promising results, challenges remain in the development of 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Researchers are currently exploring prodrug strategies and formulation optimizations to enhance its pharmacokinetic profile. Furthermore, ongoing structure-activity relationship (SAR) studies aim to refine the compound's selectivity and potency.

In conclusion, 2-[(1-{6-ethylthieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine (CAS: 2549000-33-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted biological activities position it as a promising lead compound for the treatment of cancer and inflammatory diseases. Continued investigation into its mechanisms and optimization of its pharmacological properties will be crucial for advancing it toward clinical trials. This brief highlights the importance of interdisciplinary collaboration in translating such discoveries into viable therapeutic options.